Mechanism of action for Docos-13-enoyl Docos-13-enoate.
Mechanism of action for Docos-13-enoyl Docos-13-enoate.
An In-Depth Technical Guide on the Putative Mechanism of Action for Docos-13-enoyl Docos-13-enoate
Authored by: A Senior Application Scientist
Foreword: The compound Docos-13-enoyl Docos-13-enoate is a wax ester comprised of two molecules of docos-13-enoic acid, commonly known as erucic acid. As a molecule not extensively characterized in the scientific literature, this guide synthesizes information on its constituent components and the broader class of wax esters to propose a scientifically grounded, putative mechanism of action. This document is intended for researchers, scientists, and drug development professionals to serve as a foundational resource for investigating its biological activities.
Introduction and Molecular Profile
Docos-13-enoyl Docos-13-enoate is the ester formed from the condensation of two molecules of (13Z)-docos-13-enoic acid (erucic acid). Erucic acid is a monounsaturated omega-9 fatty acid with the chemical formula C22H42O2[1][2]. As a wax ester, Docos-13-enoyl Docos-13-enoate is a highly lipophilic molecule, likely solid at room temperature, with poor water solubility[3]. Its structure suggests a primary role as a storage lipid or a precursor to biologically active fatty acids.
Proposed Metabolic Pathway and Bioavailability
The primary event in the mechanism of action of Docos-13-enoyl Docos-13-enoate is its hydrolysis into its constituent fatty acids.
2.1. Enzymatic Hydrolysis: In vivo, wax esters are known to be hydrolyzed by lipases and carboxylesterases, enzymes that also metabolize triglycerides[3]. This enzymatic action would cleave the ester bond of Docos-13-enoyl Docos-13-enoate, releasing two molecules of erucic acid. The bioavailability of fatty acids from wax esters can be delayed, with maximal plasma concentrations observed approximately 20 hours after consumption in some studies[3]. This suggests a slow and sustained release of erucic acid from its ester form.
Experimental Protocol 1: In Vitro Hydrolysis Assay
Objective: To determine if Docos-13-enoyl Docos-13-enoate is a substrate for pancreatic lipase.
Methodology:
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Substrate Preparation: Prepare a stock solution of Docos-13-enoyl Docos-13-enoate in a suitable organic solvent (e.g., DMSO).
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Reaction Buffer: Prepare a buffer solution (e.g., 100 mM Tris-HCl, pH 8.0) containing bile salts (e.g., sodium taurocholate) to emulsify the substrate.
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Enzyme: Use purified porcine pancreatic lipase.
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Assay: a. Add the substrate solution to the reaction buffer and sonicate to form an emulsion. b. Initiate the reaction by adding pancreatic lipase. c. Incubate at 37°C with constant shaking. d. At various time points, quench the reaction by adding an acidic solution (e.g., HCl) to inactivate the lipase. e. Extract the lipids using a solvent system like hexane:isopropanol (3:2, v/v).
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Analysis: Analyze the extracted lipids by gas chromatography-mass spectrometry (GC-MS) to quantify the remaining Docos-13-enoyl Docos-13-enoate and the appearance of erucic acid.
Expected Outcome: A time-dependent decrease in the concentration of the parent compound and a corresponding increase in erucic acid, confirming enzymatic hydrolysis.
Caption: Workflow for the in vitro hydrolysis of Docos-13-enoyl Docos-13-enoate.
Core Mechanism of Action: The Role of Erucic Acid
Following hydrolysis, the released erucic acid is believed to be the primary effector molecule. Its mechanism of action is centered on its metabolism within the mitochondria.
3.1. Inhibition of Mitochondrial β-Oxidation: Erucic acid is a very long-chain fatty acid (VLCFA). While it can be metabolized in the liver by long-chain acyl-CoA dehydrogenase, its oxidation in cardiac mitochondria is less efficient[1][2]. A mitochondrial metabolite of erucic acid has been shown to inhibit the mitochondrial oxidation of other fatty acids[1][4]. This inhibitory effect on β-oxidation leads to an accumulation of lipids, particularly triglycerides, within the heart muscle, a condition known as myocardial lipidosis[5][6]. This has been observed in animal models, though its relevance to human cardiac health is less clear[5][6].
3.2. Cellular Consequences: The impaired fatty acid oxidation can lead to a shift in cellular energy metabolism and potentially induce cellular stress. The accumulation of intramyocardial lipids can interfere with normal cellular function and contractility[6].
Caption: Proposed signaling pathway for Docos-13-enoyl Docos-13-enoate.
Potential Pleiotropic Effects
Beyond its impact on cardiac lipid metabolism, the constituent erucic acid may have other biological activities.
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Anti-Inflammatory Properties: Some studies suggest that erucic acid possesses anti-inflammatory effects. For instance, it has been shown to reduce the recruitment of cytotoxic T lymphocytes and pro-apoptotic signaling in a mouse model of influenza, leading to decreased lung injury[5].
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Nervous System: Erucic acid is a component of Lorenzo's Oil, which is used in the management of adrenoleukodystrophy, a neurodegenerative disease characterized by the accumulation of VLCFAs[7]. This suggests a potential role for erucic acid in modulating lipid metabolism in the nervous system.
It is also plausible that the intact wax ester or other fatty acid esters could have direct biological effects. For example, esters of docosahexaenoic acid (DHA) have been shown to be potent activators of the NRF2 antioxidant response pathway[8].
Experimental Protocol 2: Seahorse XF Analyzer Assay for Mitochondrial Respiration
Objective: To assess the impact of erucic acid (the metabolite of Docos-13-enoyl Docos-13-enoate) on mitochondrial respiration in cardiomyocytes.
Methodology:
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Cell Culture: Culture a suitable cardiomyocyte cell line (e.g., H9c2) in appropriate media.
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Treatment: Treat the cells with varying concentrations of erucic acid for a specified duration (e.g., 24 hours). A vehicle control (e.g., BSA-conjugated solution) should be included.
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Seahorse Assay: a. Seed the treated cells in a Seahorse XF cell culture microplate. b. Perform a mitochondrial stress test by sequentially injecting oligomycin, FCCP, and a mixture of rotenone and antimycin A. c. Measure the oxygen consumption rate (OCR) in real-time.
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Data Analysis: Calculate key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.
Expected Outcome: A dose-dependent decrease in basal and maximal respiration in erucic acid-treated cells compared to the control, indicating inhibition of mitochondrial fatty acid oxidation.
Quantitative Data Summary
| Compound Component | Primary Metabolic Process | Key Enzyme(s) | Primary Site of Action | Observed Effect in Animal Models |
| Docos-13-enoyl Docos-13-enoate | Hydrolysis | Lipases, Carboxylesterases | Small Intestine | Delayed absorption of fatty acids[3] |
| Erucic Acid | Mitochondrial Metabolism | Long-chain acyl-CoA dehydrogenase | Heart, Liver | Inhibition of β-oxidation, Myocardial Lipidosis[5][6] |
Conclusion and Future Directions
The mechanism of action for Docos-13-enoyl Docos-13-enoate is likely indirect, proceeding through its hydrolysis and the subsequent biological activities of its constituent, erucic acid. The primary, and most characterized, effect of erucic acid is the inhibition of mitochondrial fatty acid oxidation, particularly in cardiac tissue. However, potential anti-inflammatory and neurological effects warrant further investigation.
Future research should focus on:
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Confirming the hydrolysis of Docos-13-enoyl Docos-13-enoate in vivo and characterizing its pharmacokinetic profile.
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Investigating the direct effects of the intact wax ester on cellular signaling pathways.
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Elucidating the potential therapeutic benefits of erucic acid's anti-inflammatory properties in relevant disease models.
This guide provides a foundational framework for these future studies, grounded in the current understanding of wax ester and very long-chain fatty acid metabolism.
References
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- Metabolic engineering strategies for production of wax esters in the... (n.d.). ResearchGate.
- Giejdo, A., et al. (2023). Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties. PMC.
- Kandikattu, H. K., et al. (2021). Docosahexaenoic Acid Esters of Hydroxy Fatty Acid Is a Novel Activator of NRF2. PubMed.
- Takahashi, M., et al. (1995). Dietary effects of eicosapentaenoic and docosahexaenoic acid esters on lipid metabolism and immune parameters in Sprague-Dawley rats. PubMed.
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- Giejdo, A., et al. (2023). Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties. ResearchGate.
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